N-(4-(3-((2-(cyclohex-1-en-1-yl)ethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
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Description
N-(4-(3-((2-(cyclohex-1-en-1-yl)ethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Researchers have explored the synthesis and reactivity of related furan-2-carboxamide and thiazole compounds. For example, Aleksandrov and El’chaninov (2017) detailed the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its subsequent reactions to obtain various derivatives through electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017). Similarly, the synthesis, molecular, and electronic characterization of a thiazole-based heterocyclic amide, namely N-(thiazol-2-yl)furan-2-carboxamide, was investigated for antimicrobial activity, demonstrating its potential in pharmacological applications (Cakmak et al., 2022).
Molecular Characterization and Biological Activity
The molecular characterization of furan-2-carboxamide-bearing thiazoles and their biological activities have been a significant area of research. For instance, Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and evaluated its antimicrobial activity, highlighting its promising pharmacological applications against various microorganisms (Cakmak et al., 2022).
Antimicrobial and Anticancer Activities
Studies also delve into the antimicrobial and anticancer potential of furan- and thiazole-containing compounds. For example, Zaki, Al-Gendey, and Abdelhamid (2018) discussed the synthesis of chalcone-derived compounds with significant biological activities, including antimicrobial and anticancer effects, further supporting the therapeutic potential of such molecules (Zaki, Al-Gendey, & Abdelhamid, 2018).
Chelating Properties and Transition Metal Complexes
The chelating properties of compounds containing furan and thiazole rings have been explored, with studies examining their ability to form complexes with transition metals. This research contributes to understanding the compounds' potential applications in materials science and coordination chemistry. For instance, Patel (2020) investigated the synthesis, characterization, and antimicrobial activity of transition metal complexes derived from furan ring-containing organic ligands, indicating their utility in developing new antimicrobial agents (Patel, 2020).
Properties
IUPAC Name |
N-[4-[3-[2-(cyclohexen-1-yl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c23-17(20-11-10-14-5-2-1-3-6-14)9-8-15-13-26-19(21-15)22-18(24)16-7-4-12-25-16/h4-5,7,12-13H,1-3,6,8-11H2,(H,20,23)(H,21,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRGBKIORKSLTCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.